Cas no 2228255-79-4 (3-(3-bromo-2-methoxyphenyl)-3-hydroxypropanoic acid)

• Product Name: 3-(3-bromo-2-methoxyphenyl)-3-hydroxypropanoic acid
• CAS No: 2228255-79-4
• MF: C₁₀H₁₁BrO₄
• MW: 275.095942735672
• CID: 5804410
• PubChem ID: 165683015
• Update Time: 2025-06-12

3-(3-bromo-2-methoxyphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-2-methoxyphenyl)-3-hydroxypropanoic acid
• 2228255-79-4
• EN300-1938747

• Inchi： 1S/C10H11BrO4/c1-15-10-6(3-2-4-7(10)11)8(12)5-9(13)14/h2-4,8,12H,5H2,1H3,(H,13,14)
• InChI Key： PYJOKQCZTQWWHI-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1OC)C(CC(=O)O)O

Computed Properties

• Exact Mass: 273.98407g/mol
• Monoisotopic Mass: 273.98407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-(3-bromo-2-methoxyphenyl)-3-hydroxypropanoic acid

Comprehensive Overview of 3-(3-bromo-2-methoxyphenyl)-3-hydroxypropanoic acid (CAS No. 2228255-79-4)

3-(3-bromo-2-methoxyphenyl)-3-hydroxypropanoic acid (CAS No. 2228255-79-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique bromo-methoxyphenyl and hydroxypropanoic acid moieties, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable candidate for drug discovery, particularly in the development of anti-inflammatory and antimicrobial agents. Researchers are increasingly exploring its potential due to its versatile reactivity and compatibility with modern synthetic methodologies.

The growing interest in 3-(3-bromo-2-methoxyphenyl)-3-hydroxypropanoic acid aligns with current trends in green chemistry and sustainable synthesis. As the demand for environmentally friendly chemical processes rises, this compound's efficient synthesis routes—often involving catalytic reactions or solvent-free conditions—have become a focal point. Additionally, its relevance to medicinal chemistry is underscored by its potential role in targeting enzyme inhibition and receptor modulation, topics frequently searched in academic and industrial databases.

From a structural perspective, the presence of both hydroxy and carboxylic acid functional groups in 3-(3-bromo-2-methoxyphenyl)-3-hydroxypropanoic acid enables diverse chemical transformations. These groups facilitate esterification, amidation, and other derivatization reactions, making the compound a versatile building block for drug design. Recent studies highlight its utility in creating chiral intermediates, a hot topic in asymmetric synthesis and pharmaceutical manufacturing.

The compound's CAS No. 2228255-79-4 is often searched alongside terms like "synthetic applications", "biological activity", and "patent literature", reflecting its multidisciplinary appeal. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize its purity and confirm its structure, ensuring compliance with regulatory standards. This rigorous quality control is essential for its use in high-value chemical production.

In the context of market trends, 3-(3-bromo-2-methoxyphenyl)-3-hydroxypropanoic acid is part of a broader shift toward custom synthesis and contract research. Companies specializing in fine chemicals and API intermediates are increasingly listing this compound in their portfolios, catering to the needs of biotech startups and pharmaceutical giants. Its scalability and compatibility with continuous flow chemistry further enhance its industrial relevance.

Future research directions for CAS No. 2228255-79-4 may explore its structure-activity relationships (SAR) in greater depth, particularly in relation to metabolic stability and toxicity profiles. Such studies could unlock new applications in preclinical development, addressing common search queries like "drug candidate optimization" and "lead compound identification". Collaborative efforts between academia and industry will likely drive innovations in its synthesis and utilization.

In summary, 3-(3-bromo-2-methoxyphenyl)-3-hydroxypropanoic acid represents a convergence of synthetic utility, biological potential, and industrial applicability. Its role in advancing precision medicine and molecular design positions it as a compound of enduring significance. As scientific inquiries evolve, this molecule will continue to be a subject of cutting-edge research and commercial interest.